4-Cyclopropylamino-3,5-dimethylpiperidine
Cat. No. B8375523
M. Wt: 168.28 g/mol
InChI Key: PZQUEAMFJFUJGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07393957B2
Procedure details
Mixture A of isomers of 1-carbethoxy-4-cyclopropylamino-3,5-dimethylpiperidine (3.5 g, 1.45 mmol) was stirred in 5 N NaOH solution (25 ml) at 100° C. for hr, cooled, extracted with ethyl acetate, dried (Na2SO4) and concentrated to afford Mixture A of isomers of 4-cyclopropylamino-3,5-dimethyl piperidine as oil. Yield 2.1 g (85%), C10H20N2, m/z 169 (M+1).
Name
1-carbethoxy-4-cyclopropylamino-3,5-dimethylpiperidine
Quantity
3.5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C([N:6]1[CH2:11][CH:10]([CH3:12])[CH:9]([NH:13][CH:14]2[CH2:16][CH2:15]2)[CH:8]([CH3:17])[CH2:7]1)(OCC)=O>[OH-].[Na+]>[CH:14]1([NH:13][CH:9]2[CH:8]([CH3:17])[CH2:7][NH:6][CH2:11][CH:10]2[CH3:12])[CH2:16][CH2:15]1 |f:1.2|
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Inputs
Step One
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Name
|
1-carbethoxy-4-cyclopropylamino-3,5-dimethylpiperidine
|
|
Quantity
|
3.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(OCC)N1CC(C(C(C1)C)NC1CC1)C
|
|
Name
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|
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Quantity
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25 mL
|
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Conditions
Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (Na2SO4)
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
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C1(CC1)NC1C(CNCC1C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
